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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tetradecanoyl-L-Homoserine Lactone (C14-HSL) is a key N-acyl homoserine lactone

(AHL) signaling molecule involved in bacterial quorum sensing. Quorum sensing is a cell-to-cell

communication mechanism that allows bacteria to coordinate gene expression based on

population density.[1][2] C14-HSL, a long-chain AHL, plays a crucial role in regulating various

bacterial behaviors, including biofilm formation, virulence factor production, and motility.[3][4]

Accurate and consistent preparation of C14-HSL stock solutions is critical for obtaining reliable

and reproducible results in experimental settings. This document provides detailed protocols for

the preparation, storage, and handling of C14-HSL stock solutions.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for the

preparation of N-tetradecanoyl-L-Homoserine Lactone stock solutions.
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Parameter Value Solvents Notes

Molecular Weight 311.46 g/mol [5] -

Solubility ~30 mg/mL[3]

Dimethylformamide

(DMF), Dimethyl

sulfoxide (DMSO)

Long-chain AHLs

have lower solubility in

aqueous solutions.

~10 mg/mL[3]

Phosphate-Buffered

Saline (PBS, pH 7.2)

[3]

Aqueous solutions are

not recommended for

long-term storage.[1]

Recommended

Solvents
DMSO, DMF

Ethanol and other

primary alcohols are

not recommended as

they can open the

lactone ring.[6]

Storage Temperature
-20°C (long-term)[3][5]

[7]

For stock solutions in

organic solvents.

Aliquoting is

recommended to

avoid repeated freeze-

thaw cycles.

-80°C (extended long-

term)[8]

For stock solutions in

organic solvents.

Stability ≥ 4 years[3]

When stored properly

as a powder or in an

appropriate organic

solvent at -20°C.

Experimental Protocols
Materials

N-tetradecanoyl-L-Homoserine Lactone (powder)

Anhydrous Dimethyl sulfoxide (DMSO), sterile-filtered

Anhydrous Dimethylformamide (DMF), sterile-filtered

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/n-tetradecanoyl-l-homoserine-lactone.html
https://www.gbiosciences.com/Buffers-Reagents-Chemicals/DMSO_Sterile_Filtered
https://www.gbiosciences.com/Buffers-Reagents-Chemicals/DMSO_Sterile_Filtered
https://www.gbiosciences.com/Buffers-Reagents-Chemicals/DMSO_Sterile_Filtered
https://cdn.caymanchem.com/cdn/insert/10007896.pdf
https://www.pharmtech.com/view/suitable-sterility-methods-for-dimethyl-sulfoxide-usp-pheur
https://www.gbiosciences.com/Buffers-Reagents-Chemicals/DMSO_Sterile_Filtered
https://www.medchemexpress.com/n-tetradecanoyl-l-homoserine-lactone.html
https://cdn.caymanchem.com/cdn/insert/10007898.pdf
https://www.researchgate.net/post/Sterile_filter_before_drug_exposure_to_cell_culture
https://www.gbiosciences.com/Buffers-Reagents-Chemicals/DMSO_Sterile_Filtered
https://www.benchchem.com/product/b563324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Sterile, disposable syringe filters (0.22 µm, PTFE membrane recommended for organic

solvents)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of N-tetradecanoyl-L-
Homoserine Lactone in DMSO.

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Place a sterile, empty microcentrifuge tube on the balance and tare to zero.

Weighing the Compound:

Carefully weigh the desired amount of N-tetradecanoyl-L-Homoserine Lactone powder

into the tared tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.115 mg of the compound (Molecular Weight = 311.46 g/mol ).

Dissolving the Compound:

Add the appropriate volume of sterile-filtered, anhydrous DMSO to the tube containing the

powder. For a 10 mM solution from 3.115 mg, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for at least 1-2 minutes to ensure the

compound is completely dissolved. Gentle warming in a 37°C water bath can aid in

solubilization if necessary, but avoid excessive heat.
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Sterile Filtration (Optional but Recommended for Cell Culture):

If the stock solution will be used in cell culture experiments, sterile filtration is

recommended.

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter (PTFE membrane) to the syringe.

Dispense the solution through the filter into a new sterile, amber microcentrifuge tube or

vial. This step helps to remove any potential microbial contaminants.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, amber microcentrifuge

tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage. For extended storage (months to years),

-80°C is recommended.[8]

Diagrams
Experimental Workflow for Stock Solution Preparation
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Workflow for N-tetradecanoyl-L-Homoserine Lactone Stock Solution Preparation

Preparation

Sterilization (Optional)

Storage

Weigh Compound

Add Solvent (e.g., DMSO)

Calculate Volume

Vortex to Dissolve

Sterile Filter (0.22 µm)

For cell culture

Aliquot into Vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for N-tetradecanoyl-L-Homoserine Lactone Stock Solution Preparation.
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Signaling Pathway of N-tetradecanoyl-L-Homoserine
Lactone in Quorum Sensing

AHL-Mediated Quorum Sensing Pathway
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Caption: AHL-Mediated Quorum Sensing Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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